Cas no 1402232-49-8 (4-(Pyridin-4-ylmethyl)oxan-4-amine dihydrochloride)

• Product Name: 4-(Pyridin-4-ylmethyl)oxan-4-amine dihydrochloride
• CAS No: 1402232-49-8
• MF: C₁₁H₁₈Cl₂N₂O
• MW: 265.179420948029
• CID: 4787525
• Update Time: 2025-11-01

4-(Pyridin-4-ylmethyl)oxan-4-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(Pyridin-4-ylmethyl)oxan-4-amine dihydrochloride
• 4-(Pyridin-4-ylmethyl)tetrahydro-2H-pyran-4-amine dihydrochloride

• Inchi： 1S/C11H16N2O.2ClH/c12-11(3-7-14-8-4-11)9-10-1-5-13-6-2-10;;/h1-2,5-6H,3-4,7-9,12H2;2*1H
• InChI Key： DKUHLDVELBMMBJ-UHFFFAOYSA-N
• SMILES： Cl.Cl.O1CCC(CC2C=CN=CC=2)(CC1)N

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 172
• Topological Polar Surface Area: 48.1

Experimental Properties

• Melting Point: N/A℃

4-(Pyridin-4-ylmethyl)oxan-4-amine dihydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 4-(Pyridin-4-ylmethyl)oxan-4-amine dihydrochloride

4-(Pyridin-4-ylmethyl)oxan-4-amine Dihydrochloride: A Comprehensive Overview

4-(Pyridin-4-ylmethyl)oxan-4-amine dihydrochloride, also known by its CAS number 1402232-49-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule combines the structural features of a pyridine ring and an oxazine moiety, making it a unique compound with potential applications in drug discovery and material science. Recent advancements in synthetic methodologies and computational modeling have shed light on its properties, stability, and potential uses.

The structure of 4-(Pyridin-4-ylmethyl)oxan-4-amine dihydrochloride is characterized by a pyridine ring attached to an oxazine group via a methylene bridge. This arrangement imparts the molecule with distinct electronic and steric properties, which are crucial for its interactions in biological systems. The dihydrochloride salt form indicates that the compound exists as a zwitterion, which is stabilized by the presence of two chloride counterions. This form is particularly relevant in pharmaceutical applications, where ionized forms often exhibit better solubility and bioavailability.

Recent studies have explored the synthesis of 1402232-49-8 through various routes, including nucleophilic aromatic substitution and palladium-catalyzed coupling reactions. These methods have not only improved the yield but also provided insights into the stereochemical outcomes of the synthesis. For instance, researchers have demonstrated that the use of chiral ligands in palladium-catalyzed reactions can lead to enantioselective formation of the oxazine ring, opening new avenues for asymmetric synthesis.

The pharmacological profile of 4-(Pyridin-4-ylmethyl)oxan-4-amine dihydrochloride has been investigated in several in vitro and in vivo models. Preclinical studies suggest that this compound exhibits moderate inhibitory activity against certain kinases, making it a potential lead compound for anti-cancer drug development. Additionally, its ability to modulate ion channels has been explored, highlighting its potential role in treating neurological disorders such as epilepsy and chronic pain.

In terms of stability, 1402232-49-8 demonstrates good thermal stability under ambient conditions, with decomposition occurring at temperatures above 150°C. However, exposure to strong oxidizing agents or prolonged UV irradiation can lead to degradation, forming byproducts such as pyridine derivatives and oxaziridine compounds. These findings are critical for optimizing storage conditions and ensuring the integrity of the compound during handling.

The application of computational chemistry tools has further enhanced our understanding of this compound's properties. Quantum mechanical calculations have revealed that the molecule's electronic distribution is influenced by the conjugation between the pyridine ring and the oxazine group. This conjugation not only stabilizes the molecule but also contributes to its absorption spectrum, which peaks in the ultraviolet region. Such insights are valuable for designing experiments aimed at exploiting its optical properties.

In conclusion, 4-(Pyridin-4-ylmethyl)oxan-4-amine dihydrochloride (CAS No. 1402232-49-8) is a versatile compound with promising applications across multiple disciplines. Its unique structure, coupled with recent advances in synthetic and analytical techniques, positions it as a valuable tool for both academic research and industrial development. As ongoing studies continue to uncover its full potential, this compound is likely to play an increasingly important role in advancing scientific knowledge and therapeutic innovation.